3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride

• IUPAC Name: 3-(4-ethyl-1,2,4-triazol-3-yl)piperidine;dihydrochloride
• InChI: InChI=1S/C9H16N4.2ClH/c1-2-13-7-11-12-9(13)8-4-3-5-10-6-8;;/h7-8,10H,2-6H2,1H3;2*1H
• InChI Key: IEVFAKCYSXGOTI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NN=C1C2CCCNC2.Cl.Cl
• Molecular Formula: C9H18Cl2N4
• Molecular Weight: 253.17 g/mol

Description

3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride is a chemical compound with the CAS Number: 1308647-41-7. It has a molecular weight of 253.17. The IUPAC name for this compound is this compound.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, which includes compounds similar to the one , has been reported. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H16N4.2ClH/c1-2-13-7-11-12-9 (13)8-4-3-5-10-6-8;;/h7-8,10H,2-6H2,1H3;2*1H. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved data.

Scientific Research Applications

3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride has been studied extensively in recent years due to its potential applications in the fields of pharmaceuticals, biochemistry, and materials science. In pharmaceuticals, this compound has been used to synthesize a variety of compounds, including inhibitors of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In biochemistry, this compound has been used to synthesize peptide-based inhibitors of the enzyme proteasome, which plays an important role in the regulation of protein levels in cells. In materials science, this compound has been used to synthesize polymers with interesting properties, such as improved thermal stability and mechanical strength.

Mechanism of Action

The mechanism of action of 3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride is not fully understood, but it is believed to involve the formation of a covalent bond between the nitrogen atom of the piperidine ring and the carbon atom of the alkyl halide. This bond is then stabilized by hydrogen bonding between the nitrogen atom and the hydrogen atom of the alkyl halide. This covalent bond is believed to be responsible for the formation of the this compound product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, some studies have shown that this compound can inhibit the activity of acetylcholinesterase and proteasome, which suggests that it may have a role in regulating the levels of these enzymes in cells. Additionally, this compound has been shown to have an effect on the expression of certain genes involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride in lab experiments is its relatively low cost and ease of synthesis. Additionally, this compound is relatively stable and has a wide range of potential applications in the fields of pharmaceuticals, biochemistry, and materials science. However, there are some limitations to using this compound in lab experiments. For example, this compound is not soluble in water, which can limit its use in some reactions. Additionally, this compound can be toxic if not handled properly, and it can be difficult to purify.

Future Directions

Given the wide range of potential applications of 3-(4-ethyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride, there are many potential future directions for research. One potential avenue of research is to further explore the biochemical and physiological effects of this compound, as well as its potential therapeutic applications. Additionally, further research could be done on the synthesis of this compound and its derivatives, as well as the development of novel methods for purifying and stabilizing this compound. Finally, further research could be done on the use of this compound in the synthesis of complex molecules, as well as its potential applications in materials science.

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.